Cas no 87830-59-9 (Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-)
87830-59-9 structure
Product Name:Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-
CAS No:87830-59-9
MF:C16H22N6O3
MW:346.384282588959
CID:651882
PubChem ID:71412029
Update Time:2025-04-19
Adenosine, 5'-deoxy-5'-(di-2-propenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-[[bis(prop-2-enyl)amino]methyl]oxolane-3,4-diol
- DTXSID90831603
- 87830-59-9
- (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-((diallylamino)methyl)tetrahydrofuran-3,4-diol
- 5'-Deoxy-5'-[di(prop-2-en-1-yl)amino]adenosine
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- Inchi: 1S/C16H22N6O3/c1-3-5-21(6-4-2)7-10-12(23)13(24)16(25-10)22-9-20-11-14(17)18-8-19-15(11)22/h3-4,8-10,12-13,16,23-24H,1-2,5-7H2,(H2,17,18,19)/t10-,12-,13-,16-/m1/s1
- InChI Key: XPDOFYNLWCCBSS-XNIJJKJLSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1CN(CC=C)CC=C)O)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 346.17533859g/mol
- Monoisotopic Mass: 346.17533859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 123Ų
Adenosine, 5'-deoxy-5'-(di-2-propenylamino)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
87830-59-9 (Adenosine, 5'-deoxy-5'-(di-2-propenylamino)-) Related Products
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